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Compound of Interest

Compound Name: Dactolisib

Cat. No.: B1683976 Get Quote

For research, scientific, and drug development professionals, this document provides a

detailed protocol for the preparation, storage, and handling of Dactolisib stock solutions in

Dimethyl Sulfoxide (DMSO).

Dactolisib, also known as BEZ235, is a potent dual inhibitor of phosphoinositide 3-kinase

(PI3K) and mammalian target of rapamycin (mTOR).[1][2][3] Accurate and consistent

preparation of Dactolisib stock solutions is critical for reliable experimental outcomes in cancer

research and other therapeutic areas.

Physicochemical Properties of Dactolisib
A comprehensive understanding of Dactolisib's properties is essential for its proper handling

and use in experimental settings.
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Property Value Reference

Synonyms BEZ235, NVP-BEZ235 [2][3][4]

Molecular Formula C₃₀H₂₃N₅O [2][3][5]

Molecular Weight 469.54 g/mol [2][5][6][7]

Appearance White to light yellow solid [2]

Solubility in DMSO
~7.81 - 9 mg/mL (~16.63 -

19.16 mM)
[1][6]

Solubility in Water Insoluble [1]

Solubility in Ethanol Insoluble [1]

Dactolisib Signaling Pathway
Dactolisib exerts its therapeutic effects by inhibiting the PI3K/mTOR signaling pathway, which

is a critical regulator of cell growth, proliferation, and survival.
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Caption: Dactolisib inhibits the PI3K/mTOR signaling pathway.
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Experimental Protocol: Preparation of a 10 mM
Dactolisib Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Dactolisib in DMSO.

Materials
Dactolisib powder (purity ≥98%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Workflow for Dactolisib Stock Solution Preparation

Preparation Storage

1. Weigh Dactolisib 2. Add DMSO 3. Dissolve 4. Aliquot 5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Dactolisib stock solution.

Procedure
Calculate the required mass of Dactolisib:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
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Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 469.54 g/mol x 1000 mg/g = 4.6954 mg

Weighing Dactolisib:

Tare a clean, dry microcentrifuge tube or amber glass vial on a calibrated analytical

balance.

Carefully weigh approximately 4.70 mg of Dactolisib powder into the tube. Record the

exact weight.

Adding DMSO:

Based on the actual weight of Dactolisib, calculate the precise volume of DMSO needed

to achieve a 10 mM concentration.

Volume (mL) = (Mass (mg) / 469.54 mg/mmol) / 10 mmol/L

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

tube containing the Dactolisib powder. It is crucial to use fresh, high-quality DMSO as

moisture can reduce the solubility of Dactolisib.[1][8]

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes. Gentle

warming (e.g., in a 37°C water bath) can also aid in dissolution.[2][6] Visually inspect the

solution to ensure it is clear and free of any particulate matter.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes.[1][2]

Store the aliquots in tightly sealed tubes at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (up to 1-2 years).[1][2]
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Stability and Storage Recommendations
Proper storage is vital to maintain the integrity and activity of the Dactolisib stock solution.

Storage Condition Duration Reference

-20°C Up to 1 year [2]

-80°C Up to 2 years [2]

Note: It is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.[1]

[2] Thaw aliquots at room temperature and use them immediately. Discard any unused portion

of the thawed aliquot.

Safety Precautions
Dactolisib is a potent bioactive compound. Standard laboratory safety practices should be

followed when handling this chemical.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

In case of contact with skin or eyes, wash immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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